S32826
S32826
P-[[4-[(1-oxotetradecyl)amino]phenyl]methyl]-phosphonic acid is an anilide.
Brand Name:
Vulcanchem
CAS No.:
1096770-84-1
VCID:
VC0157836
InChI:
InChI=1S/C21H36NO4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-21(23)22-20-16-14-19(15-17-20)18-27(24,25)26/h14-17H,2-13,18H2,1H3,(H,22,23)(H2,24,25,26)
SMILES:
CCCCCCCCCCCCCC(=O)NC1=CC=C(C=C1)CP(=O)(O)O
Molecular Formula:
C21H36NO4P
Molecular Weight:
397.5 g/mol
S32826
CAS No.: 1096770-84-1
Cat. No.: VC0157836
Molecular Formula: C21H36NO4P
Molecular Weight: 397.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | P-[[4-[(1-oxotetradecyl)amino]phenyl]methyl]-phosphonic acid is an anilide. |
|---|---|
| CAS No. | 1096770-84-1 |
| Molecular Formula | C21H36NO4P |
| Molecular Weight | 397.5 g/mol |
| IUPAC Name | [4-(tetradecanoylamino)phenyl]methylphosphonic acid |
| Standard InChI | InChI=1S/C21H36NO4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-21(23)22-20-16-14-19(15-17-20)18-27(24,25)26/h14-17H,2-13,18H2,1H3,(H,22,23)(H2,24,25,26) |
| Standard InChI Key | OUXAHVRWFHOKHY-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCC(=O)NC1=CC=C(C=C1)CP(=O)(O)O |
| Canonical SMILES | CCCCCCCCCCCCCC(=O)NC1=CC=C(C=C1)CP(=O)(O)O |
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